Cas no 391652-37-2 ({[(2-Chlorophenyl)methyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate)
391652-37-2 structure
Product Name:{[(2-Chlorophenyl)methyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate
CAS No:391652-37-2
MF:C15H11Cl3N2O3
MW:373.61844086647
CID:5884360
PubChem ID:3622163
Update Time:2023-11-20
{[(2-Chlorophenyl)methyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 391652-37-2
- Z18518601
- EN300-26592034
- {[(2-chlorophenyl)methyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate
- AKOS033627933
- {[(2-Chlorophenyl)methyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate
-
- Inchi: 1S/C15H11Cl3N2O3/c16-11-4-2-1-3-9(11)6-19-13(21)8-23-15(22)10-5-12(17)14(18)20-7-10/h1-5,7H,6,8H2,(H,19,21)
- InChI Key: SQRWDQCLTNPQFE-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CNC(COC(C1C=NC(=C(C=1)Cl)Cl)=O)=O
Computed Properties
- Exact Mass: 371.983525g/mol
- Monoisotopic Mass: 371.983525g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 68.3Ų
{[(2-Chlorophenyl)methyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26592034-0.05g |
{[(2-chlorophenyl)methyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate |
391652-37-2 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
{[(2-Chlorophenyl)methyl]carbamoyl}methyl 5,6-dichloropyridine-3-carboxylate Related Literature
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
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